molecular formula C18H25N5O2 B8385251 1-Boc-4-(2-[1,2,4]triazol-1-ylmethyl-phenyl)-piperazine

1-Boc-4-(2-[1,2,4]triazol-1-ylmethyl-phenyl)-piperazine

Cat. No.: B8385251
M. Wt: 343.4 g/mol
InChI Key: NODJFGHPLZMTGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Boc-4-(2-[1,2,4]triazol-1-ylmethyl-phenyl)-piperazine is a useful research compound. Its molecular formula is C18H25N5O2 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H25N5O2

Molecular Weight

343.4 g/mol

IUPAC Name

tert-butyl 4-[2-(1,2,4-triazol-1-ylmethyl)phenyl]piperazine-1-carboxylate

InChI

InChI=1S/C18H25N5O2/c1-18(2,3)25-17(24)22-10-8-21(9-11-22)16-7-5-4-6-15(16)12-23-14-19-13-20-23/h4-7,13-14H,8-12H2,1-3H3

InChI Key

NODJFGHPLZMTGH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC=C2CN3C=NC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-Boc-4-(hydroxymethyl-phenyl)-piperazine (300 mg, 1.02 mmol, 1.0 eq.), 1,2,4 triazole (104 mg, 1.53 mmol, 1.5 eq.), triphenylphosphine (535 mg, 2.04 mmol, 2.0 eq.) and THF at 0° C. under nitrogen was added DEAD (0.321 mL, 2.04 mmol, 2.0 eq.) slowly so that temperature of reaction does not rise above 10° C. After addition was completed, the ice bath was removed and the reaction mixture was stirred at r.t. overnight. Methanol was added and the mixture was stirred for about 15 minutes. The mixture was then concentrated. Purification by flash chromatography (35 g SiO2, linear gradient 50-70% EtOAc/Hexane for 15 minutes and 70% EtOAc for 18 minutes) afforded Boc protected title compound (200 mg, 0.5 mmol, 57%). LRMS (ESI+): 344.1 (M+1)
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
104 mg
Type
reactant
Reaction Step One
Quantity
535 mg
Type
reactant
Reaction Step One
Name
DEAD
Quantity
0.321 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
57%

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